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Compound of Interest

Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of waste containing the short-lived radioisotope Dysprosium-165 (Dy-165).

Adherence to these procedures is critical to ensure personnel safety, environmental protection,

and regulatory compliance.

Dysprosium-165 is a beta-emitting radionuclide with a very short half-life, making it a

candidate for disposal through decay-in-storage. This method allows for the safe on-site

management and eventual disposal of the waste as non-radioactive material once its

radioactivity has diminished to background levels.

Core Safety and Handling Principles
All personnel handling Dysprosium-165 waste must be trained in radiation safety procedures.

The fundamental principles of radiation protection (time, distance, and shielding) should be

applied at all times. Personal protective equipment (PPE), including a lab coat, safety glasses,

and disposable gloves, is mandatory.
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Quantitative Data for Dysprosium-165
The following table summarizes the key radiological properties of Dysprosium-165.

Property Value Units

Half-Life (T½) ~2.33 hours

Decay Mode Beta (β⁻) emission -

Decay Product Holmium-165 (¹⁶⁵Ho) -

Primary Emissions Beta particles, Gamma rays MeV

Recommended Decay Period 24 hours (approx. 10 half-lives)

Step-by-Step Disposal Protocol: Decay-in-Storage
The approved disposal method for Dysprosium-165 is decay-in-storage, a procedure

sanctioned by regulatory bodies like the Nuclear Regulatory Commission (NRC) for short-lived

radioisotopes (half-life ≤ 120 days).[1]

Step 1: Waste Segregation
Isolate Dy-165 Waste: Immediately segregate all waste contaminated with Dysprosium-165
from other waste streams (chemical, biological, and non-radioactive).

Use Designated Containers: Place the waste in clearly labeled, durable, and leak-proof

containers. The containers must be marked with the universal radiation symbol, the isotope

name ("Dysprosium-165" or "Dy-165"), the date the waste was sealed, and the name of the

responsible researcher or lab.

Step 2: Secure Storage for Decay
Designated Storage Area: Store the sealed containers in a designated, secure area with

restricted access. This area should be properly shielded to keep radiation exposure to

personnel and the public As Low As Reasonably Achievable (ALARA).
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Duration of Storage: The waste must be stored for a minimum of 10 half-lives to ensure its

radioactivity decays to a level indistinguishable from natural background radiation. For

Dysprosium-165, this corresponds to approximately 24 hours.

Step 3: Radiation Survey and Verification
Instrumentation: Use a calibrated, low-range Geiger-Müller (GM) survey meter appropriate

for detecting the beta emissions of Dy-165.

Survey Procedure:

Transport the stored waste container to a low-background area.

Measure the background radiation level in the survey area.

Carefully survey all surfaces of the waste container. The readings must be

indistinguishable from the background radiation level.[1][2]

Step 4: Final Disposal
De-identification: Before final disposal, all radioactive material labels and symbols must be

removed, defaced, or completely covered to prevent the waste from being mistaken as

radioactive.[1][2]

Dispose as Normal Waste: Once the waste has been confirmed to be at background levels

and all radiation labels are removed, it can be disposed of as regular, non-radioactive waste.

Depending on the nature of the waste, this may be as normal laboratory trash or as

biomedical waste if it has biological components.[3]

Step 5: Record Keeping
Maintain a Log: Detailed records of the disposal must be maintained for regulatory

inspection.

Logbook Entries: The disposal log should include:

The date the waste was placed in storage.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1208800/docs?utm_src=pdf-body#essential-procedures-for-the-proper-disposal-of-dysprosium-165
https://scp.nrc.gov/llrw/decay-in-storage.pdf
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/decay-storage-policy-procedure
https://scp.nrc.gov/llrw/decay-in-storage.pdf
https://ehs.weill.cornell.edu/radiation-safety/radiation-safety/decay-storage-policy-procedure
https://www.securewaste.net/comprehensive-guide-to-managing-radioactive-medical-waste-in-healthcare/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The date of disposal.

The survey instrument used (including model and serial number).

The measured background radiation level.

The radiation level measured at the surface of the waste container.

The name of the individual who performed the survey and disposal.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the key procedural workflows for the safe disposal of

Dysprosium-165.
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Caption: Workflow for the decay-in-storage disposal of Dysprosium-165.
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Caption: Mandatory data points for Dysprosium-165 disposal records.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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